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Compound of Interest

Compound Name: MG degrader 1

Cat. No.: B12378103

Technical Support Center: MG Degrader 1

Welcome to the technical support center for MG Degrader 1. This resource provides
troubleshooting guides and frequently asked questions (FAQSs) to help researchers mitigate
non-specific binding and other common issues encountered during in-vitro and cellular assays.

Frequently Asked Questions (FAQSs)
Q1: What is MG Degrader 1 and what is its mechanism of action?

MG Degrader 1 (also known as Compd E14) is a Proteolysis Targeting Chimera (PROTAC).[1]
PROTACSs are heterobifunctional molecules designed to eliminate specific proteins from cells.
[2] They work by inducing proximity between a target protein and an E3 ubiquitin ligase, leading
to the ubiquitination of the target and its subsequent degradation by the proteasome.[2][3][4]
MG Degrader 1 specifically targets the proteins IKZF3, GSPT1, and GSPT2 for degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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